Cas no 6007-99-4 (3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-)
6007-99-4 structure
Product Name:3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-
CAS No:6007-99-4
MF:C9H12O2
MW:152.190382957458
CID:499238
PubChem ID:12671780
Update Time:2025-04-19
3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro- Chemical and Physical Properties
Names and Identifiers
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- 3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-
- 1,4,5,6,7,8-hexahydroisochromen-3-one
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- Inchi: 1S/C9H12O2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H2
- InChI Key: KVEUGDREUKYIPN-UHFFFAOYSA-N
- SMILES: O1C(CC2CCCCC=2C1)=O
Computed Properties
- Exact Mass: 152.08376
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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